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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592787 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive summary of the currently available information

on Jangomolide, a naturally occurring steroid lactone. The document collates its chemical

properties from the PubChem database and explores potential, though currently unconfirmed,

biological activities based on its structural classification. Due to the limited specific research on

Jangomolide, this paper also presents a generalized experimental workflow and a hypothetical

signaling pathway that could be relevant for future investigation into this and similar steroid

lactones.

PubChem Data and Chemical Properties
Jangomolide is registered in the PubChem database with the CID 14240958.[1] It is classified

as a steroid lactone.[1][2] The fundamental chemical and physical properties of Jangomolide
are summarized below.
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Property Value Source

PubChem CID 14240958 PubChem[1]

Molecular Formula C26H28O8 PubChem[1]

Molecular Weight 468.5 g/mol PubChem[1]

IUPAC Name

19-(furan-3-yl)-9,9,13,20-

tetramethyl-6,8,15,18-

tetraoxahexacyclo[11.9.0.0²,⁷.0

²,¹⁰.0¹⁴,¹⁶.0¹⁴,²⁰]docos-3-ene-

5,12,17-trione

PubChem[1]

SMILES

CC1(C2CC(=O)C3(C(C24C=C

C(=O)OC4O1)CCC5(C36C(O6

)C(=O)OC5C7=COC=C7)C)C)

C

PubChem[1]

InChI

InChI=1S/C26H28O8/c1-

22(2)15-11-

16(27)24(4)14(25(15)9-6-

17(28)31-21(25)34-22)5-8-

23(3)18(13-7-10-30-12-13)32-

20(29)19-26(23,24)33-19/h6-

7,9-10,12,14-15,18-

19,21H,5,8,11H2,1-4H3

PubChem[1]

InChIKey
ZYPFSBYGJYBBBK-

UHFFFAOYSA-N
PubChem[1]

Biological Activity and Therapeutic Potential: An
Extrapolation
Currently, there is a notable absence of specific experimental data detailing the biological

activities of Jangomolide. However, its classification as a steroid lactone provides a basis for

hypothesizing its potential roles. Steroid lactones are a class of sterol lipids that include

compounds with significant biological effects.
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Based on its structural class, Jangomolide may be involved in lipid transport and metabolism.

Further research is required to elucidate its specific mechanism of action and to validate these

potential activities.

Future Research: A Proposed Experimental
Workflow
Given the lack of specific experimental data for Jangomolide, a generalized workflow for the

initial investigation of a novel natural product with potential therapeutic properties is proposed.

This workflow is designed to systematically characterize the compound's biological effects and

mechanism of action.
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General Experimental Workflow for a Novel Natural Product

Compound Isolation & Characterization

In Vitro Screening
(e.g., cell viability, enzyme assays)

Identification of Biological Target(s)

Mechanism of Action Studies
(e.g., signaling pathway analysis)

In Vivo Efficacy & Toxicity Studies
(Animal Models)

Lead Optimization

Preclinical Development
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Caption: A generalized workflow for natural product drug discovery.

Hypothetical Signaling Pathway for a Steroid
Lactone
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As the specific signaling pathways affected by Jangomolide are unknown, a diagram

illustrating a general mechanism of action for a steroid hormone is presented. This serves as a

potential model for how Jangomolide, as a steroid lactone, might exert its effects at a cellular

level. Steroids typically act by binding to intracellular receptors, which then modulate gene

expression.
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Hypothetical Steroid Hormone Signaling Pathway
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Caption: A generalized model of steroid hormone action.
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Conclusion
Jangomolide is a steroid lactone with a defined chemical structure but, as of now,

uncharacterized biological activity. This document provides all available chemical data from its

PubChem entry. The lack of specific research on Jangomolide highlights an opportunity for

future investigation. The proposed experimental workflow and the hypothetical signaling

pathway offer a foundational framework for researchers and drug development professionals to

begin exploring the therapeutic potential of this and other novel steroid lactones. Further

studies are essential to determine its bioactivity, mechanism of action, and potential

applications in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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